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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of Triazoxide as a seed treatment

for barley, with a focus on its performance against key seed-borne diseases. The information is

compiled from available experimental data to assist researchers and professionals in drug

development and crop protection in their evaluation of fungicidal treatments.

Introduction to Triazoxide
Triazoxide is a highly selective, non-systemic fungicide specifically developed for the control of

seed-borne diseases in barley.[1] Its primary targets are Barley Stripe, caused by Pyrenophora

graminea, and Net Blotch, caused by Pyrenophora teres.[1][2] While its exact mode of action is

not fully elucidated, it belongs to the benzotriazine class of compounds.[2] Triazoxide is often

formulated in combination with other fungicides to broaden the spectrum of activity.[1][3]

Comparative Efficacy Data
The following tables summarize the available quantitative data on the efficacy of Triazoxide
and its combination partners compared to other barley seed treatments.

Table 1: Efficacy against Barley Stripe (Pyrenophora graminea)
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Active
Ingredient(s
)

Application
Rate (g
a.i./100 kg
seed)

Disease
Incidence in
Untreated
(%)

Efficacy (%) Crop Reference

Triazoxide 2.5 30 100 Winter Barley [1]

Imazalil 2.5 30 96-99 Winter Barley [1]

Triazoxide 1.0 48 99 Spring Barley [1]

Imazalil 1.0 48 97-99 Spring Barley [1]

Tebuconazole

+ Triazoxide
Not Specified 14-22 100 Not Specified [1]

Tebuconazole

+ Imazalil
Not Specified 14-22 98-100 Not Specified [1]

Table 2: Efficacy against Seed-borne Net Blotch (Pyrenophora teres)

Active
Ingredient(s
)

Application
Rate (g
a.i./100 kg
seed)

Disease
Incidence in
Untreated
(%)

Efficacy (%) Crop Reference

Tebuconazole

+ Triazoxide
Not Specified 8 100 Not Specified [1]

Tebuconazole

+ Imazalil
Not Specified 8 100 Not Specified [1]

Table 3: Efficacy against Fusarium Seedling Blight

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active
Ingredient(s
)

Application
Rate (g
a.i./100 kg
seed)

% Plants
Infected
(Untreated)

% Plants
Infected
(Treated)

% Control Reference

Tebuconazole

+ Triazoxide
3 + 3 10.6 - 46.0 0.0 - 31.5 0 - 100

EXP 80812A

(Triticonazole

combination)

5 + 5 10.6 - 46.0 0.0 - 8.5 66 - 100

Note: Comprehensive, direct comparative data for Triazoxide against a wider range of modern

seed treatments such as those containing fluxapyroxad, sedaxane, or prothioconazole as

standalone treatments for the control of Pyrenophora graminea and Pyrenophora teres is

limited in the reviewed literature. The data presented is based on available studies and may not

reflect the full spectrum of currently available alternatives.

Experimental Protocols
Detailed experimental protocols for the cited studies are not exhaustively available. However, a

general methodology for evaluating the efficacy of barley seed treatments can be outlined as

follows:

Seed Selection: Barley seed lots with a known history of natural infection with the target

pathogens (Pyrenophora graminea or Pyrenophora teres) are used. The level of seed

infection is typically determined prior to treatment using methods such as agar plate tests.

Seed Treatment Application: The fungicidal treatments are applied to the seed lots at

specified rates (e.g., g a.i./100 kg of seed). An untreated control group is maintained for

comparison.

Field Trials: The treated and untreated seeds are sown in replicated field plots. The

experimental design is typically a randomized complete block design to account for field

variability.
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Disease Assessment: Disease incidence and severity are assessed at various growth stages

of the barley plants. For Barley Stripe, this often involves counting the number of infected

plants or tillers. For Net Blotch, the percentage of leaf area affected is typically evaluated.

Data Analysis: The collected data is statistically analyzed to determine the significance of the

differences between treatments and to calculate the efficacy of each fungicide.

Visualizations
Experimental Workflow for Efficacy Testing
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Caption: General workflow for barley seed treatment efficacy trials.

Hypothetical Signaling Pathway for Fungicide Action
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Disclaimer: The precise mode of action and the affected signaling pathways for Triazoxide are

currently not well-defined in publicly available literature. The following diagram illustrates a

generalized signaling pathway that can be affected by fungicides that inhibit ergosterol

biosynthesis, a common mechanism for azole fungicides often co-formulated with Triazoxide.

This is a hypothetical representation and may not reflect the actual mechanism of Triazoxide.
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Caption: Hypothetical inhibition of the ergosterol biosynthesis pathway.

Conclusion
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Triazoxide demonstrates high efficacy against Pyrenophora graminea and, in combination with

other fungicides, against seed-borne Pyrenophora teres in barley. The available data suggests

its performance is comparable to the standard Imazalil for Barley Stripe control. However, there

is a notable lack of recent and comprehensive comparative studies against a broader array of

modern seed treatment fungicides. Furthermore, the exact biochemical mode of action of

Triazoxide remains an area for further investigation. Future research should focus on direct,

side-by-side comparisons with current market-leading products and on elucidating its molecular

target and its effects on fungal signaling pathways to better position its utility in integrated

disease management programs for barley.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bcpc.org [bcpc.org]

2. Frontiers | Comparison of Thermal Seed Treatments to Control Snow Mold in Wheat and
Loose Smut of Barley [frontiersin.org]

3. ojs.openagrar.de [ojs.openagrar.de]

To cite this document: BenchChem. [Triazoxide Efficacy in Barley Seed Treatment: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105211#comparing-triazoxide-efficacy-with-other-
barley-seed-treatments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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